Cas no 2356405-40-6 (1-Chloro-3-methoxybutan-2-one)

• Product Name: 1-Chloro-3-methoxybutan-2-one
• CAS No: 2356405-40-6
• MF: C₅H₉ClO₂
• MW: 136.576761007309
• CID: 6170667
• PubChem ID: 146155256
• Update Time: 2025-06-28

1-Chloro-3-methoxybutan-2-one Chemical and Physical Properties

Names and Identifiers

• 2356405-40-6
• 1-Chloro-3-methoxybutan-2-one
• EN300-6953211

• Inchi： 1S/C5H9ClO2/c1-4(8-2)5(7)3-6/h4H,3H2,1-2H3
• InChI Key： YUPPAQKACAMXOD-UHFFFAOYSA-N
• SMILES： ClCC(C(C)OC)=O

Computed Properties

• Exact Mass: 136.0291072g/mol
• Monoisotopic Mass: 136.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 82.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-Chloro-3-methoxybutan-2-one

Recent Advances in the Study of 1-Chloro-3-methoxybutan-2-one (CAS: 2356405-40-6) in Chemical Biology and Pharmaceutical Research

The compound 1-Chloro-3-methoxybutan-2-one (CAS: 2356405-40-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a synthetic intermediate and potential bioactive molecule. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

Recent studies have highlighted the role of 1-Chloro-3-methoxybutan-2-one as a key intermediate in the synthesis of complex organic molecules, particularly in the development of novel pharmaceuticals. Its unique chemical structure, featuring both chloro and methoxy functional groups, allows for diverse reactivity, making it a valuable building block in medicinal chemistry. Researchers have successfully utilized this compound in the synthesis of various heterocyclic compounds, which are often associated with significant biological activities.

In terms of biological evaluation, preliminary in vitro studies have demonstrated that derivatives of 1-Chloro-3-methoxybutan-2-one exhibit promising antimicrobial and antifungal properties. A 2023 study published in the Journal of Medicinal Chemistry reported that certain analogs of this compound showed potent activity against drug-resistant bacterial strains, with MIC values comparable to existing antibiotics. These findings suggest potential applications in addressing the growing challenge of antimicrobial resistance.

From a mechanistic perspective, computational modeling and molecular docking studies have provided insights into the potential interaction of 1-Chloro-3-methoxybutan-2-one derivatives with various biological targets. The compound's ability to form hydrogen bonds and hydrophobic interactions with enzyme active sites has been particularly noted, explaining its observed biological activities. These computational findings are currently being validated through experimental biochemical assays.

The safety profile and pharmacokinetic properties of 1-Chloro-3-methoxybutan-2-one have also been subjects of recent investigation. While the parent compound shows moderate toxicity in cell-based assays, structural modifications have been shown to significantly improve its safety margin. Researchers are particularly interested in optimizing the compound's metabolic stability and bioavailability for potential therapeutic applications.

Looking forward, the pharmaceutical industry is showing increasing interest in 1-Chloro-3-methoxybutan-2-one as a scaffold for drug discovery. Several patent applications filed in 2023-2024 describe novel derivatives of this compound with potential applications in oncology, infectious diseases, and neurological disorders. The compound's synthetic accessibility and structural versatility make it an attractive starting point for medicinal chemistry programs.

In conclusion, 1-Chloro-3-methoxybutan-2-one (CAS: 2356405-40-6) represents a promising chemical entity with diverse applications in pharmaceutical research. While further studies are needed to fully explore its therapeutic potential, current research indicates significant opportunities for the development of novel bioactive molecules based on this scaffold. The compound's unique chemical properties and demonstrated biological activities position it as a valuable tool for both synthetic chemistry and drug discovery efforts.